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Compound of Interest

Compound Name: DAC-2-25

Cat. No.: B606921 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the small molecule DAC-2-25 and its functional alternatives. We

delve into its effects on developmental pathways, present comparative data, and provide

detailed experimental protocols to facilitate further research.

DAC-2-25 has been identified as a potent modulator of patterning in the freshwater polyp

Hydra, where it induces a striking homeotic transformation of the body column into tentacle-like

structures. This dramatic phenotype has provided valuable clues into its mechanism of action,

pointing towards the activation of a critical developmental signaling pathway.

Phenotypic Effects and Implied Molecular Target
Treatment of Hydra vulgaris with DAC-2-25 leads to the dose-dependent formation of ectopic

tentacles along the body column. Chronic exposure can result in the entire body column

transforming into a tentacle zone. This phenotype is strongly indicative of the activation of the

canonical Wnt/β-catenin signaling pathway. In Hydra, this pathway is a master regulator of

head organizer formation and axial patterning. Activation of the Wnt pathway, typically through

the inhibition of Glycogen Synthase Kinase 3β (GSK-3β), is known to produce a similar

phenotype of ectopic tentacle formation. While the direct molecular target of DAC-2-25 has not

been definitively confirmed through biochemical assays in the available literature, its biological

effect strongly suggests it functions as an activator of the Wnt/β-catenin pathway, likely by

inhibiting GSK-3β or another negative regulator of the pathway.
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Comparison with Functional Alternatives
Given the phenotypic similarity of DAC-2-25's effects to Wnt/β-catenin pathway activation, well-

characterized GSK-3β inhibitors such as Alsterpaullone and CHIR99021 serve as key

functional alternatives for comparative studies.

Compound
Reported
Mechanism of
Action

Organism
Concentration for
Ectopic Tentacle
Formation

DAC-2-25

Induces homeotic

transformation;

functionally a Wnt/β-

catenin pathway

activator.

Hydra vulgaris 1-5 µM[1]

Alsterpaullone

Specific inhibitor of

GSK-3β, leading to β-

catenin stabilization

and Wnt pathway

activation.

Hydra vulgaris 2.5-10 µM[2][3]

CHIR99021

Potent and selective

inhibitor of GSK-3α

and GSK-3β, resulting

in Wnt pathway

activation.

Mus musculus (in

vitro)

1-50 µg/ml (used in

limb organ culture)

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Wnt/β-catenin signaling pathway implicated in Hydra

regeneration and a general workflow for screening and characterizing small molecules that

affect this process.
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Caption: Canonical Wnt/β-catenin signaling pathway in Hydra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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